Cas no 32111-34-5 (4-(Pyridin-2-yl)benzonitrile)

• Product Name: 4-(Pyridin-2-yl)benzonitrile
• CAS No: 32111-34-5
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• MDL: MFCD04116306
• CID: 53845
• PubChem ID: 1515238
• Update Time: 2025-06-14

4-(Pyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yl)benzonitrile
• 4-(2-Pyridyl)benzonitrile
• 4-(2-pyridinyl)benzonitrile
• 4-pyridin-2-ylbenzonitrile
• 4-Pyridin-2-yl-benzonitrile
• 2-(4-cyanophenyl)pyridine
• 4-(pyridine-2-yl)benzonitrile
• Benzonitrile,4-(2-pyridinyl)
• EINECS 250-921-9
• o-(4-pyridinyl)benzonitrile
• BCP12916
• F19727
• F1917-5692
• DTXSID30185899
• UNII-K6ISU242LN
• P2659
• Benzonitrile, 4-(2-pyridinyl)-
• AMY32746
• 4-(2-pyridyl)-benzonitrile
• BB 0222822
• FT-0728992
• 4-(pyridin-2-yl)-benzonitrile
• 32111-34-5
• C12H8N2
• SCHEMBL1010171
• AKOS004117415
• CCMRFUCSFRRPNT-UHFFFAOYSA-N
• MFCD04116306
• AS-58529
• EN300-745786
• AC-22450
• CS-0141576
• NS00029214
• SB53792
• K6ISU242LN
• DB-068584
• DTXCID20108390
• P30170
• 250-921-9

• MDL： MFCD04116306
• Inchi： 1S/C12H8N2/c13-9-10-4-6-11(7-5-10)12-3-1-2-8-14-12/h1-8H
• InChI Key： CCMRFUCSFRRPNT-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 180.06900
• Monoisotopic Mass: 180.068748264 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 180.20
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.17
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 346.5 °C at 760 mmHg
• Flash Point: 121 °C
• Refractive Index: 1.62
• PSA: 36.68000
• LogP: 2.62028

4-(Pyridin-2-yl)benzonitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(Pyridin-2-yl)benzonitrile

Recent Advances in the Study of 4-(Pyridin-2-yl)benzonitrile (CAS: 32111-34-5) in Chemical Biology and Pharmaceutical Research

4-(Pyridin-2-yl)benzonitrile (CAS: 32111-34-5) is a versatile chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and benzonitrile moieties, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense scientific investigation.

One of the key areas of research involving 4-(Pyridin-2-yl)benzonitrile is its role as a building block in the synthesis of novel pharmaceutical agents. Researchers have explored its utility in the development of kinase inhibitors, which are critical in the treatment of cancers and other proliferative diseases. The compound's ability to interact with specific protein targets has been elucidated through advanced computational modeling and X-ray crystallography, providing insights into its binding mechanisms and potential therapeutic applications.

In addition to its pharmaceutical relevance, 4-(Pyridin-2-yl)benzonitrile has also been investigated for its physicochemical properties. Studies have demonstrated its stability under various conditions, making it a suitable candidate for further chemical modifications. Recent advancements in synthetic methodologies have enabled the efficient production of derivatives with enhanced biological activity and reduced toxicity, paving the way for its use in preclinical and clinical studies.

Another notable aspect of 4-(Pyridin-2-yl)benzonitrile research is its application in material science. The compound's unique electronic properties have been exploited in the design of organic semiconductors and luminescent materials. These applications highlight the interdisciplinary nature of this compound, bridging the gap between chemistry, biology, and materials engineering.

Despite the progress made, challenges remain in the optimization of 4-(Pyridin-2-yl)benzonitrile-based compounds for therapeutic use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into viable drug candidates.

In conclusion, 4-(Pyridin-2-yl)benzonitrile (CAS: 32111-34-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, underscore its importance in modern scientific endeavors. Continued research and innovation will undoubtedly uncover new opportunities for this compound, further solidifying its role in advancing human health and technology.